Cas no 67515-59-7 (4-Fluoro-3-(trifluoromethyl)benzonitrile)

4-Fluoro-3-(trifluoromethyl)benzonitrile Properties

Names and Identifiers

• 4-Fluoro-3-(trifluoromethyl)benzonitrile
• 3-(TRIFLUOROMETHYL)-4-FLUOROBENZONITRILE
• 5-CYANO-2-FLUOROBENZOTRIFLUORIDE
• BUTTPARK 45\01-76
• 5-Cyano-2-fluorobenzotrifluoride~alpha,alpha,alpha,4-Tetrafluoro-m-tolunitrile
• 4-Fluoro-3-(Trifluromethyl)Benzonitrile
• 4-Fluoro-3-Trifluoromethylbenzonitrile 3-Trifluoromethyl-4-fluorobenzonitrile
• à,à,à,4-tetrafluoro-m-tolunitrile
• 3-trifluoromethyl-4-fluorobenzonitrile
• 4-cyano-(2-trifluoromethyl)fluorobenzene
• 4-fluoro-3-(trifluoromethyl)benzenecarbonitrile
• 4-fluoro-3-trifluoromethylbenzonitrile
• 5-Cyano-2-fluorobenzotrifluoride
• F0979
• AKOS005254945
• SCHEMBL185191
• SY006745
• AM20040997
• 4-Fluoro-3-trifluoromethyl benzonitrile
• CS-W015971
• EN300-114576
• FT-0618470
• MFCD00061284
• 4-fluoro-3-tri-fluoromethylbenzonitrile
• Benzonitrile, 4-fluoro-3-(trifluoromethyl)-
• 4-fluoro-3-(trifluoromethyl)-benzonitrile
• 4-Fluoro-3-(trifluoromethyl)benzonitrile, AldrichCPR
• FT-0727509
• PS-8416
• 3-trifluoromethyl 4-fluoro-benzonitrile
• A1771
• DTXSID60217859
• CK2148
• AC-4095
• 4-Fluoro-3-trifluoromethyl-benzonitrile
• 67515-59-7
• AB02413
• 5-cyano-2-fluorobenzotrifluoride;4-fluoro-3-(trifluoromethyl)benzenecarbonitrile;
• DTXCID60140350
• DB-024242
• 773669-57-1
• +Expand

• MDL： MFCD00061284
• InChIKey： CQZQCORFYSSCFY-UHFFFAOYSA-N
• Inchi： 1S/C8H3F4N/c9-7-2-1-5(4-13)3-6(7)8(10,11)12/h1-3H
• SMILES： FC1C=CC(C#N)=CC=1C(F)(F)F
• BRN： 1960344

Computed Properties

• Exact Mass: 189.02000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 189.02
• Heavy Atom Count: 13
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• LogP: 2.71618
• PSA: 23.79000
• Refractive Index: 0.44
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 194 ºC
• Melting Point: 66.0 to 70.0 deg-C
• Flash Point: 193-195℃
• Color/Form: Solids.
• Solubility: Insoluble in water.
• Density: 1.4

4-Fluoro-3-(trifluoromethyl)benzonitrile Security Information

• Symbol: GHS06
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： T Xi Xn
• Hazardous Material transportation number：3276
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Signal Word：Danger
• HazardClass：6.1

4-Fluoro-3-(trifluoromethyl)benzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%